![molecular formula C12H15N3O2S B1270582 4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol CAS No. 482652-22-2](/img/structure/B1270582.png)
4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves reactions between precursors containing the desired functional groups. For instance, a study reported the synthesis of novel triazole-pyrimidine hybrids, which involved designing and characterizing the compounds using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of similar compounds has been determined using techniques like X-ray single crystal diffraction and Density Functional Theory (DFT) calculations . These methods can provide detailed information about the arrangement of atoms in the molecule and their electronic properties.Chemical Reactions Analysis
While specific chemical reactions involving “4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol” are not available, compounds with similar structures have been studied. For example, a series of novel triazole-pyrimidine-based compounds were evaluated for their neuroprotective and anti-neuroinflammatory activity .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its molecular structure. For instance, the HOMO and LUMO energies and their orbital energy gap can be calculated to estimate the chemical stability of the compound .Scientific Research Applications
Chemical Properties
“4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol” has a CAS Number of 482652-22-2 and a molecular weight of 265.34 . It is a solid substance at room temperature . The compound is also known by its IUPAC name, 4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazol-3-yl hydrosulfide .
Synthesis
The compound can be synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .
Neuroprotective and Anti-neuroinflammatory Applications
Triazole-pyrimidine hybrids, which include “4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol”, have shown promising neuroprotective and anti-inflammatory properties . These compounds have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . They also exhibit neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .
Potential Treatment for Neurodegenerative Diseases
The compound’s neuroprotective and anti-inflammatory properties make it a potential treatment for various neurodegenerative diseases, such as Alzheimer’s disease (AD), Huntington’s disease (HD), Parkinson’s disease (PD), Amyotrophic lateral sclerosis (ALS), ischemic stroke, and traumatic brain injury .
Interaction with ATF4 and NF-kB Proteins
A molecular docking study showed that lead compounds, including “4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol”, have favorable interaction with active residues of ATF4 and NF-kB proteins . This interaction could be the mechanism of action through which the compound exerts its neuroprotective and anti-inflammatory effects .
Future Research Directions
Given the promising results of the initial studies, further research is needed to fully understand the potential of “4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol” and similar compounds. This includes more in-depth studies on their mechanism of action, potential side effects, and efficacy in different models of neurodegenerative diseases .
Safety And Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. While specific information for “4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol” is not available, safety data sheets for similar compounds provide information on potential hazards, safe handling practices, and emergency procedures .
Future Directions
The future directions for research on “4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol” could involve further exploration of its synthesis, characterization, and potential applications. Given the promising properties of similar compounds, it could be interesting to investigate its potential biological activity and mechanism of action .
properties
IUPAC Name |
4-ethyl-3-[(4-methoxyphenoxy)methyl]-1H-1,2,4-triazole-5-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S/c1-3-15-11(13-14-12(15)18)8-17-10-6-4-9(16-2)5-7-10/h4-7H,3,8H2,1-2H3,(H,14,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRDWVTZVUXSSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NNC1=S)COC2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00357723 |
Source
|
| Record name | 4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00357723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol | |
CAS RN |
482652-22-2 |
Source
|
| Record name | 4-ethyl-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00357723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-2-phenylimidazo[1,2-a]pyridine](/img/structure/B1270516.png)
